Cas no 99445-19-9 (exo-1-azabicyclo[2.2.1]heptan-3-amine)

• Product Name: exo-1-azabicyclo[2.2.1]heptan-3-amine
• CAS No: 99445-19-9
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD11858556
• CID: 797132
• PubChem ID: 20760124
• Update Time: 2025-04-19

exo-1-azabicyclo[2.2.1]heptan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptan-3-amine,(1R,3R,4S)-rel-
• 2R-1-AZA-BICYCLO[2.2.1]HEPT-2-YLAMINE
• exo-1-azabicyclo[2.2.1]heptan-3-amine
• exo-1-Aza-bicyclo[2.2.1]hept-3-ylamine
• 99445-19-9
• SCHEMBL6099669
• (1R,3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine
• 1187986-61-3
• (1R,3R,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine
• DTXSID601252109
• 508209-68-5
• 1260981-45-0
• (3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine
• rel-(3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine

• MDL： MFCD11858556
• Inchi： 1S/C6H12N2/c7-6-4-8-2-1-5(6)3-8/h5-6H,1-4,7H2/t5-,6-/m0/s1
• InChI Key： LZEPFDKCZQKGBT-WDSKDSINSA-N
• SMILES： N12CC[C@@H](C1)[C@H](C2)N

Computed Properties

• Exact Mass: 112.10000
• Monoisotopic Mass: 112.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 29.26000
• LogP: 0.63500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines